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Compound of Interest

Compound Name: HS80

Cat. No.: B1244188 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
HS80 is a potent and selective inhibitor of Fatty Acid Synthase (FASN), a key enzyme in the de

novo biosynthesis of fatty acids. As an enantiomer of the thiophenopyrimidine compound

Fasnall, HS80 offers a valuable tool for investigating the role of FASN in various physiological

and pathological processes, particularly in cancer metabolism. Elevated FASN expression is a

hallmark of many cancers, making it an attractive target for therapeutic development. These

application notes provide detailed protocols for the preparation and storage of HS80 solutions

for in vitro experimental use, along with an overview of its mechanism of action.

Data Presentation
Table 1: Quantitative Data for HS80

Parameter Value Cell Line Reference

IC₅₀ 7.13 µM BT474 [1]

Molecular Weight 338.47 g/mol N/A [2]

Formula C₁₉H₂₂N₄S N/A [2]

CAS Number 2138838-57-8 N/A
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Experimental Protocols
Protocol 1: Preparation of a 10 mM HS80 Stock Solution
in DMSO
This protocol describes the preparation of a concentrated stock solution of HS80, which can be

further diluted to working concentrations for various in vitro assays.

Materials:

HS80 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Procedure:

Equilibrate HS80 to Room Temperature: Before opening, allow the vial of HS80 powder to

equilibrate to room temperature for at least 20-30 minutes. This prevents the condensation of

moisture, which can affect the stability of the compound.

Weigh HS80 Powder: In a sterile environment (e.g., a laminar flow hood), carefully weigh the

desired amount of HS80 powder using a calibrated analytical balance. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 0.33847 mg of HS80.

Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the weighed HS80
powder. For a 10 mM stock, if you weighed 0.33847 mg, add 100 µL of DMSO.

Ensure Complete Dissolution: Vortex the solution gently until the HS80 powder is completely

dissolved. If necessary, brief sonication in a water bath can be used to aid dissolution.

Visually inspect the solution to ensure there are no visible particles.
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Aliquot for Storage: Dispense the 10 mM HS80 stock solution into smaller, single-use

aliquots in sterile microcentrifuge tubes. This minimizes the number of freeze-thaw cycles the

stock solution is subjected to.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol details the dilution of the HS80 DMSO stock solution into an aqueous medium,

such as cell culture medium or phosphate-buffered saline (PBS), for use in experiments.

Materials:

10 mM HS80 stock solution in DMSO

Sterile cell culture medium or PBS

Sterile pipette tips and tubes

Procedure:

Determine Final Concentration: Decide on the final concentration of HS80 required for your

experiment.

Serial Dilution (Recommended): To avoid precipitation of the hydrophobic compound in the

aqueous medium, it is recommended to perform serial dilutions of the DMSO stock solution

in DMSO first, before the final dilution into the aqueous buffer.

Final Dilution: Add the appropriate volume of the HS80 stock solution (or a diluted DMSO

stock) to the pre-warmed cell culture medium or buffer. For example, to prepare 1 mL of a 10

µM working solution from a 10 mM stock, add 1 µL of the stock solution to 999 µL of the

medium.

Mix Thoroughly: Gently mix the working solution by pipetting up and down or by gentle

inversion. Avoid vigorous vortexing, which can cause shearing of cellular components if they

are present.
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DMSO Concentration Control: Crucially, ensure that the final concentration of DMSO in the

working solution is kept to a minimum, typically below 0.5%, to avoid solvent-induced cellular

toxicity.[1] Always include a vehicle control (medium with the same final concentration of

DMSO) in your experiments.

Protocol 3: Storage and Stability of HS80 Solutions
Proper storage is critical to maintain the activity of HS80.

Powder: Store the solid HS80 compound at -20°C for long-term storage (up to 3 years). For

shorter periods, it can be stored at 4°C (up to 2 years).

Stock Solution in DMSO: Store the 10 mM stock solution in single-use aliquots at -80°C for

up to 6 months or at -20°C for up to 1 month.[3]

Working Solutions: It is highly recommended to prepare fresh working solutions in aqueous

media for each experiment. Avoid storing HS80 in aqueous solutions for extended periods,

as its stability may be compromised.

Important Considerations:

Avoid Repeated Freeze-Thaw Cycles: Repeatedly freezing and thawing the DMSO stock

solution can lead to degradation of the compound. Using single-use aliquots is the best

practice.

Protect from Light: While not explicitly stated for HS80, it is good practice to protect stock

solutions of organic compounds from prolonged exposure to light.
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Caption: FASN signaling pathway and the inhibitory action of HS80.
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Caption: General experimental workflow for using HS80 in cell-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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